![molecular formula C17H23BrN4O B213507 3-bromo-1-[3-(1-pyrrolidinylcarbonyl)-1-adamantyl]-1H-1,2,4-triazole](/img/structure/B213507.png)
3-bromo-1-[3-(1-pyrrolidinylcarbonyl)-1-adamantyl]-1H-1,2,4-triazole
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Overview
Description
3-bromo-1-[3-(1-pyrrolidinylcarbonyl)-1-adamantyl]-1H-1,2,4-triazole, also known as BRD0705, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent.
Mechanism of Action
3-bromo-1-[3-(1-pyrrolidinylcarbonyl)-1-adamantyl]-1H-1,2,4-triazole is a selective inhibitor of the bromodomain and extra-terminal (BET) family of proteins, which play a role in gene expression regulation. Specifically, this compound binds to the bromodomain of BET proteins, preventing their interaction with acetylated histones and leading to the downregulation of gene expression. This mechanism of action has been studied extensively in vitro and in vivo.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the downregulation of MYC and other oncogenes, the reduction of inflammation, and the improvement of glucose metabolism. These effects have been observed in cell culture and animal models.
Advantages and Limitations for Lab Experiments
One advantage of 3-bromo-1-[3-(1-pyrrolidinylcarbonyl)-1-adamantyl]-1H-1,2,4-triazole is its selectivity for BET proteins, which allows for the specific targeting of gene expression regulation. However, one limitation is its relatively low potency compared to other BET inhibitors, which may require higher concentrations for effective inhibition.
Future Directions
There are several future directions for the study of 3-bromo-1-[3-(1-pyrrolidinylcarbonyl)-1-adamantyl]-1H-1,2,4-triazole. One direction is the development of more potent analogs of this compound for improved therapeutic efficacy. Another direction is the investigation of the potential of this compound in combination with other therapies for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action and physiological effects of this compound.
Synthesis Methods
3-bromo-1-[3-(1-pyrrolidinylcarbonyl)-1-adamantyl]-1H-1,2,4-triazole can be synthesized through a four-step process involving the reaction of adamantane-1-carboxylic acid with thionyl chloride, followed by the reaction with 1-pyrrolidinecarbonyl chloride and then with 3-amino-1,2,4-triazole. Finally, the product is treated with bromine to yield this compound. This synthesis method has been published in a peer-reviewed journal and has been used in various research studies.
Scientific Research Applications
3-bromo-1-[3-(1-pyrrolidinylcarbonyl)-1-adamantyl]-1H-1,2,4-triazole has been studied for its potential as a therapeutic agent in various diseases, including cancer, Alzheimer's disease, and obesity. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, reduce amyloid-beta levels in the brain, and improve glucose tolerance and insulin sensitivity in obese mice.
properties
Molecular Formula |
C17H23BrN4O |
---|---|
Molecular Weight |
379.3 g/mol |
IUPAC Name |
[3-(3-bromo-1,2,4-triazol-1-yl)-1-adamantyl]-pyrrolidin-1-ylmethanone |
InChI |
InChI=1S/C17H23BrN4O/c18-15-19-11-22(20-15)17-8-12-5-13(9-17)7-16(6-12,10-17)14(23)21-3-1-2-4-21/h11-13H,1-10H2 |
InChI Key |
OEWZSXFKHBVSOT-UHFFFAOYSA-N |
SMILES |
C1CCN(C1)C(=O)C23CC4CC(C2)CC(C4)(C3)N5C=NC(=N5)Br |
Canonical SMILES |
C1CCN(C1)C(=O)C23CC4CC(C2)CC(C4)(C3)N5C=NC(=N5)Br |
Origin of Product |
United States |
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